Cas no 954632-01-0 (1-(2-chlorophenyl)-3-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylurea)

• Product name: 1-(2-chlorophenyl)-3-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylurea
• CAS No: 954632-01-0
• MF: C₁₇H₁₆ClN₃O₃
• MW: 345.780242919922
• CID: 6451010

1-(2-chlorophenyl)-3-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylurea
• Urea, N-(2-chlorophenyl)-N'-[(2-oxo-3-phenyl-5-oxazolidinyl)methyl]-

• Inchi： 1S/C17H16ClN3O3/c18-14-8-4-5-9-15(14)20-16(22)19-10-13-11-21(17(23)24-13)12-6-2-1-3-7-12/h1-9,13H,10-11H2,(H2,19,20,22)
• InChI Key： MLEFNHGPAYBKTD-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC1OC(=O)N(C2=CC=CC=C2)C1)=O

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 481.2±37.0 °C(Predicted)
• pka: 12.82±0.46(Predicted)

Additional information on 1-(2-chlorophenyl)-3-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylurea

Recent Advances in the Study of 1-(2-chlorophenyl)-3-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylurea (CAS: 954632-01-0)

The compound 1-(2-chlorophenyl)-3-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylurea (CAS: 954632-01-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a chlorophenyl group and an oxazolidinone moiety. These structural elements are believed to contribute to its bioactivity, particularly in the context of antimicrobial and anti-inflammatory applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial properties, 1-(2-chlorophenyl)-3-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylurea has shown promise as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of inflammation. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

The synthesis of this compound has also been a focus of recent research. A novel, high-yield synthetic route was reported in a 2024 paper in Organic Letters, which utilizes a palladium-catalyzed coupling reaction to efficiently construct the oxazolidinone core. This advancement could facilitate further exploration of the compound's pharmacological properties and accelerate its development as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 1-(2-chlorophenyl)-3-(2-oxo-3-phenyl-1,3-oxazolidin-5-yl)methylurea as a drug candidate. Issues such as bioavailability and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique chemical structure and demonstrated bioactivity make it a compelling subject for ongoing research in the field of chemical biology and drug discovery.